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Compound of Interest

Compound Name: 2-Methyl-5-nitrobenzaldehyde

Cat. No.: B103683 Get Quote

An In-depth Technical Guide to 2-Methyl-5-nitrobenzaldehyde

Introduction
2-Methyl-5-nitrobenzaldehyde is a substituted aromatic aldehyde that serves as a crucial

intermediate in various fields of chemical synthesis, most notably in the pharmaceutical

industry. Its molecular architecture, featuring an aldehyde, a methyl group, and a nitro group on

a benzene ring, provides a unique combination of reactivity and functionality. The electron-

withdrawing nature of the nitro and aldehyde groups, contrasted with the electron-donating

methyl group, creates a nuanced electronic environment that synthetic chemists can exploit to

build complex molecular frameworks. This guide offers a comprehensive overview of 2-Methyl-
5-nitrobenzaldehyde, detailing its fundamental properties, analytical characterization,

synthetic utility, and safety considerations for professionals in research and drug development.

Core Molecular and Physicochemical Profile
A precise understanding of a compound's fundamental properties is the bedrock of its

application in any scientific endeavor. These properties dictate storage conditions, solvent

selection for reactions and analysis, and purification strategies.

Quantitative Data Summary
The key identifiers and physicochemical properties of 2-Methyl-5-nitrobenzaldehyde are

summarized below for quick reference.
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Property Value Source(s)

Molecular Formula C₈H₇NO₃ [1][2]

Molecular Weight 165.15 g/mol [1]

CAS Number 16634-91-6 [1][2]

Appearance
White to light yellow/orange

crystalline powder

Melting Point 50-60 °C

Boiling Point 296.4 °C at 760 mmHg

Purity (Typical) >98.0% (by GC)

Canonical SMILES CC1=C(C=C(C=C1)[O-])C=O [1][2]
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Solubility and Storage
Proper storage is critical to maintain the integrity of 2-Methyl-5-nitrobenzaldehyde. The

compound is air-sensitive and should be stored under an inert atmosphere, such as nitrogen.

For long-term stability, it is recommended to store it in a cool (<15°C), dark, and dry place.

While specific solubility data is not extensively published, its aromatic and moderately polar

nature suggests solubility in common organic solvents like dichloromethane, ethyl acetate, and

acetone.

Structural Elucidation and Analytical
Characterization
Confirming the identity and purity of a starting material is a non-negotiable step in drug

development. A multi-technique analytical approach ensures the structural integrity of 2-
Methyl-5-nitrobenzaldehyde before its inclusion in a synthetic workflow.
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Analytical Workflow

2-Methyl-5-nitrobenzaldehyde
(Solid Powder)

Purity Assessment
(HPLC/GC)

Quantitative Analysis

Structural Confirmation

Qualitative Analysis

Certificate of Analysis
(CoA)

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(MS)

Infrared Spectroscopy
(FTIR-ATR)
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Role as a Synthetic Intermediate

Chemical Transformations

Derivative Scaffolds

2-Methyl-5-nitrobenzaldehyde

Reduction of -NO₂

(e.g., H₂, Pd/C)
Condensation of -CHO

(e.g., with R-NH₂)
Oxidation of -CHO

(e.g., KMnO₄)

Amino-substituted
Aldehydes Schiff Bases / Imines Substituted

Benzoic Acids

Active Pharmaceutical
Ingredients (APIs)

Further Elaboration Further Elaboration Further Elaboration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Methyl-5-nitrobenzaldehyde molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103683#2-methyl-5-nitrobenzaldehyde-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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